Cas no 4952-66-3 (Spirost-5-en-3-ol, hexadecanoate, (3b,25R)-)

• Product Name: Spirost-5-en-3-ol, hexadecanoate, (3b,25R)-
• CAS No: 4952-66-3
• Molecular Formula: C₄₃H₇₂O₄
• Molecular Weight: 653.029
• MDL: MFCD34593621
• CID: 4004431
• PubChem ID: 21159048

Spirost-5-en-3-ol, hexadecanoate, (3b,25R)- Properties

Names and Identifiers

• Spirost-5-en-3-ol, hexadecanoate, (3b,25R)-
• (3Beta, 25R)-spirost-5-en-3-ol hexadecannote
• Spirost-5-en-3-ol, hexadecanoate, (3β,25R)- (9CI)
• Diosgenin hexadecanoate
• Diosgenin palmitate
• [(1S,2S,4S,5'R,6R,7S,8R,9S,12S,13R,16S)-5',7,9,13-tetramethylspiro[5-oxapentacyclo[10.8.0.02,9.04,8.013,18]icos-18-ene-6,2'-oxane]-16-yl] hexadecanoate
• 4952-66-3
• SCHEMBL3182551
• EX-A5028
• Diosgenin palmitate?

• MDL： MFCD34593621
• InChIKey： UTLFPCHHNIPLBC-UHFFFAOYSA-N
• Inchi： InChI=1S/C43H72O4/c1-6-7-8-9-10-11-12-13-14-15-16-17-18-19-39(44)46-34-23-25-41(4)33(28-34)20-21-35-36(41)24-26-42(5)37(35)29-38-40(42)32(3)43(47-38)27-22-31(2)30-45-43/h20,31-32,34-38,40H,6-19,21-30H2,1-5H3
• SMILES： CCCCCCCCCCCCCCCC(=O)OC1CCC2(C)C3CCC4(C)C(CC5OC6(CCC(C)CO6)C(C)C45)C3CC=C2C1 |c:48|

Computed Properties

• Exact Mass: 652.54306077Da
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 16
• Monoisotopic Mass: 652.54306077Da
• Heavy Atom Count: 47
• Complexity: 1070
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 11
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 13.6
• Topological Polar Surface Area: 44.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Triterpenoids
• Triterpenoids